Cas no 2229623-91-8 (1-4-(difluoromethoxy)-2-fluorophenylcyclobutane-1-carboxylic acid)

• Product Name: 1-4-(difluoromethoxy)-2-fluorophenylcyclobutane-1-carboxylic acid
• CAS No: 2229623-91-8
• MF: C₁₂H₁₁F₃O₃
• MW: 260.209154367447
• CID: 6051161
• PubChem ID: 165885299
• Update Time: 2025-08-01

1-4-(difluoromethoxy)-2-fluorophenylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-(difluoromethoxy)-2-fluorophenylcyclobutane-1-carboxylic acid
• 2229623-91-8
• EN300-1966448
• 1-[4-(difluoromethoxy)-2-fluorophenyl]cyclobutane-1-carboxylic acid

• Inchi： 1S/C12H11F3O3/c13-9-6-7(18-11(14)15)2-3-8(9)12(10(16)17)4-1-5-12/h2-3,6,11H,1,4-5H2,(H,16,17)
• InChI Key： RMYVUFZRSVZQBY-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1(C(=O)O)CCC1)OC(F)F

Computed Properties

• Exact Mass: 260.06602869g/mol
• Monoisotopic Mass: 260.06602869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.5Ų

Additional information on 1-4-(difluoromethoxy)-2-fluorophenylcyclobutane-1-carboxylic acid

1-4-(Difluoromethoxy)-2-Fluorophenylcyclobutane-1-Carboxylic Acid: A Comprehensive Overview

The compound 1-4-(difluoromethoxy)-2-fluorophenylcyclobutane-1-carboxylic acid, with the CAS number 2229623-91-8, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of cyclobutane carboxylic acids, which are known for their unique structural properties and potential bioactivity. The molecule's structure is characterized by a cyclobutane ring fused to a carboxylic acid group, with a substituted phenyl ring attached at the 4-position. The phenyl substituent includes a difluoromethoxy group and a fluorine atom, which contribute to its distinct electronic and steric properties.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery, particularly due to their ability to modulate pharmacokinetic properties such as solubility, permeability, and metabolic stability. The presence of fluorine atoms in the structure of 1-4-(difluoromethoxy)-2-fluorophenylcyclobutane-1-carboxylic acid suggests that this compound may exhibit favorable pharmacokinetic profiles, making it a promising candidate for therapeutic applications. Researchers have explored the potential of this compound in various disease models, including cancer, inflammation, and infectious diseases.

The synthesis of 1-4-(difluoromethoxy)-2-fluorophenylcyclobutane-1-carboxylic acid involves a multi-step process that typically begins with the preparation of the substituted phenol derivative. Advanced synthetic techniques, such as Suzuki coupling and Stille coupling, have been employed to construct the phenyl-cyclobutane moiety. The introduction of the difluoromethoxy group is achieved through nucleophilic substitution reactions, while the fluorine atom is incorporated via electrophilic aromatic substitution or directed metallation strategies. The final step involves the conversion of an appropriate alcohol or ester intermediate into the carboxylic acid functional group.

In terms of biological activity, 1-4-(difluoromethoxy)-2-fluorophenylcyclobutane-1-carboxylic acid has shown potent inhibitory effects on several key enzymes and receptors associated with pathological processes. For instance, studies have demonstrated its ability to inhibit cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. This suggests that the compound may have applications in anti-cancer therapy by targeting proliferative pathways in malignant cells.

Moreover, this compound has exhibited anti-inflammatory properties by modulating nuclear factor-kappa B (NF-κB) signaling pathways. NF-κB is a central regulator of inflammation and immune responses, and its dysregulation is implicated in various chronic diseases such as arthritis, cardiovascular disorders, and neurodegenerative conditions. The ability of 1-4-(difluoromethoxy)-2-fluorophenylcyclobutane-1-carboxylic acid to inhibit NF-κB activation highlights its potential as an anti-inflammatory agent.

In addition to its enzymatic targets, this compound has also been investigated for its potential as an antimicrobial agent. Research indicates that it possesses moderate activity against Gram-positive bacteria and certain fungal pathogens. This dual functionality underscores the versatility of 1-4-(difluoromethoxy)-2-fluorophenylcyclobutane-1-carboxylic acid as a multi-target therapeutic agent.

The structural features of this compound also make it an attractive scaffold for further chemical modifications. The cyclobutane ring provides rigidity to the molecule, which can enhance binding affinity to target proteins. Furthermore, the presence of electron-withdrawing groups such as fluorine atoms can modulate electronic interactions within the molecule, potentially improving its bioavailability and efficacy.

In conclusion, 1-4-(difluoromethoxy)-2-fluorophenylcyclobutane-1-carboxylic acid, with CAS number 2229623-91-, represents a valuable addition to the arsenal of bioactive compounds being explored for therapeutic applications. Its unique structure, combined with promising biological activities across multiple disease areas, positions it as a compelling candidate for further preclinical and clinical development.